benzyl (2E)-but-2-enoate
Overview
Description
Benzyl (2E)-but-2-enoate is a chemical compound that belongs to the class of organic compounds known as phenylmethylamines . These are compounds containing a phenylmethylamine moiety, which consists of a phenyl group substituted by a methanamine .
Synthesis Analysis
The synthesis of benzyl (2E)-but-2-enoate can be achieved through various methods. For instance, a microbial process for the production of benzyl acetate from d-glucose using metabolically engineered Escherichia coli strains has been reported . This process involves both benzoic acid-dependent and -independent synthetic pathways .Molecular Structure Analysis
The molecular structure of benzyl (2E)-but-2-enoate can be analyzed using various spectroscopic techniques such as FT-IR, 1H, and 13C NMR spectroscopy . The molecules can be optimized by DFT-based calculation methods and analyzed in detail by molecular docking methods against bacterial DNA-gyrase and CYP51 .Chemical Reactions Analysis
The chemical reactions involving benzyl (2E)-but-2-enoate can be complex and diverse. For instance, the reaction of benzyl radical self-reaction to anthracene opens up a previously overlooked avenue for a more efficient synthesis of aromatic, multi-ringed structures .Physical And Chemical Properties Analysis
The physical and chemical properties of benzyl (2E)-but-2-enoate can be determined using various analytical techniques. Some of the physical properties include density, color, hardness, melting and boiling points, and electrical conductivity .Scientific Research Applications
Synthesis of Meta-Olefinated Compounds
Benzyl (2E)-but-2-enoate can be used in the synthesis of meta-olefinated toluene, benzaldehyde, and benzyl alcohols . This process involves the sequential meta-C–H functionalization by performing selective mono-olefination and bis-olefination . This method is advantageous due to its easy installation, easy removal, and wide synthetic diversification .
Electrochemical Oxidation
Benzyl (2E)-but-2-enoate can be used in electrochemical oxidation methods to achieve cleavage of the benzyl C–N bond . This method selectively oxidatively cleaves the C–N bond without the need for metal catalysts or external oxidants . It’s a green and clean method that utilizes water as the sole source of oxygen .
Direct Substitution of Alcohols
Benzyl (2E)-but-2-enoate can be used in the direct substitution of allylic, benzylic, and tertiary alcohols . This process is achieved through SN1-type reactions with catalytic amounts of Brønsted or Lewis acids .
Safety and Hazards
Future Directions
The future directions in the research and application of benzyl (2E)-but-2-enoate could involve exploring its potential uses in various fields. For instance, the development of versatile synthetic methods of ester, a class of compounds to which benzyl (2E)-but-2-enoate belongs, is still an important research topic in organic chemistry . Additionally, the use of benzyl acetate in flavorings and fragrances suggests potential applications for benzyl (2E)-but-2-enoate in these industries .
Mechanism of Action
Target of Action
and benzylpenicillin, it can be inferred that the compound might interact with specific proteins or enzymes in the target organisms, affecting their normal function.
Mode of Action
Similar compounds like benzyl benzoate exert toxic effects on the nervous system of parasites, resulting in their death . Benzylpenicillin, another similar compound, inhibits the synthesis of bacterial cell walls by binding to specific penicillin-binding proteins located inside the bacterial cell wall .
Biochemical Pathways
Similar compounds like benzyl benzoate and benzylpenicillin are known to interfere with the normal functioning of certain biochemical pathways in their target organisms . For instance, benzylpenicillin interferes with the synthesis of bacterial cell walls, affecting the survival and growth of the bacteria .
Pharmacokinetics
For instance, benzylpenicillin is known to have a low oral bioavailability and is typically administered intravenously or intramuscularly .
Result of Action
Similar compounds like benzyl benzoate are known to exert toxic effects on the nervous system of parasites, resulting in their death . Benzylpenicillin, another similar compound, inhibits the synthesis of bacterial cell walls, leading to cell lysis .
Action Environment
The action, efficacy, and stability of benzyl (2E)-but-2-enoate can be influenced by various environmental factors. For instance, the compound’s solubility and volatility can affect its distribution and bioavailability . Additionally, factors like temperature, pH, and the presence of other substances can also influence its stability and action.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for benzyl (2E)-but-2-enoate involves the reaction of benzyl bromide with sodium but-2-enoate in the presence of a base to form the desired product.", "Starting Materials": [ { "Name": "Benzyl bromide", "Amount": "1 equivalent" }, { "Name": "Sodium but-2-enoate", "Amount": "1 equivalent" }, { "Name": "Base (e.g. sodium hydroxide)", "Amount": "1 equivalent" }, { "Name": "Solvent (e.g. ethanol)", "Amount": "as required" } ], "Reaction": [ { "Step": "Add sodium but-2-enoate to a flask containing a solvent and stir until dissolved." }, { "Step": "Add the base to the flask and stir until dissolved." }, { "Step": "Add benzyl bromide to the flask and stir for several hours at room temperature." }, { "Step": "Extract the product with a suitable solvent (e.g. diethyl ether)." }, { "Step": "Dry the organic layer with anhydrous sodium sulfate." }, { "Step": "Filter the solution and evaporate the solvent to obtain the desired product." } ] } | |
CAS RN |
71338-71-1 |
Product Name |
benzyl (2E)-but-2-enoate |
Molecular Formula |
C11H12O2 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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